Cas no 1089371-15-2 (6-Cyclopropyl-2-methylsulfanyl-4-(3-oxopiperazine-1-carbonyl)pyridine-3-carbonitrile)

• Product Name: 6-Cyclopropyl-2-methylsulfanyl-4-(3-oxopiperazine-1-carbonyl)pyridine-3-carbonitrile
• CAS No: 1089371-15-2
• MF: C₁₅H₁₆N₄O₂S
• MW: 316.378141403198
• CID: 6569747
• PubChem ID: 30887309
• Update Time: 2025-06-03

6-Cyclopropyl-2-methylsulfanyl-4-(3-oxopiperazine-1-carbonyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-2-methylsulfanyl-4-(3-oxopiperazine-1-carbonyl)pyridine-3-carbonitrile
• 6-CYCLOPROPYL-2-(METHYLSULFANYL)-4-(3-OXOPIPERAZINE-1-CARBONYL)PYRIDINE-3-CARBONITRILE
• Z365288104
• EN300-18392215
• 1089371-15-2
• AKOS008096619
• 6-Cyclopropyl-2-methylsulfanyl-4-(3-oxopiperazine-1-carbonyl)pyridine-3-carbonitrile

• Inchi： 1S/C15H16N4O2S/c1-22-14-11(7-16)10(6-12(18-14)9-2-3-9)15(21)19-5-4-17-13(20)8-19/h6,9H,2-5,8H2,1H3,(H,17,20)
• InChI Key： ACHNLJWYRQGFDO-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C(C(N2CC(NCC2)=O)=O)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 316.09939694g/mol
• Monoisotopic Mass: 316.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 111Ų

Additional information on 6-Cyclopropyl-2-methylsulfanyl-4-(3-oxopiperazine-1-carbonyl)pyridine-3-carbonitrile

Introduction to 6-Cyclopropyl-2-methylsulfanyl-4-(3-oxopiperazine-1-carbonyl)pyridine-3-carbonitrile (CAS No. 1089371-15-2)

6-Cyclopropyl-2-methylsulfanyl-4-(3-oxopiperazine-1-carbonyl)pyridine-3-carbonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1089371-15-2, belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further research and development in drug discovery. The presence of multiple functional groups, including a cyclopropyl ring, a methylsulfanyl group, and a pyridine core substituted with an oxopiperazine moiety and a nitrile group, contributes to its complex chemical profile and potential biological activity.

The structural framework of 6-Cyclopropyl-2-methylsulfanyl-4-(3-oxopiperazine-1-carbonyl)pyridine-3-carbonitrile is designed to interact with biological targets in a highly specific manner. The cyclopropyl group, known for its rigidity and ability to occupy space precisely within binding pockets, enhances the compound's affinity for certain receptors. Meanwhile, the methylsulfanyl group introduces polarity and hydrogen bonding capabilities, which can modulate the compound's solubility and metabolic stability. The pyridine core is a common pharmacophore in many bioactive molecules, often serving as a key interaction point with biological targets.

One of the most intriguing aspects of this compound is its incorporation of a 3-oxopiperazine-1-carbonyl group. Piperazine derivatives are widely recognized for their pharmacological properties, particularly in the treatment of neurological disorders, infectious diseases, and inflammatory conditions. The oxo-functionalization of the piperazine ring introduces additional reactivity and potential sites for interaction with biological targets, making this compound an attractive scaffold for drug design. Furthermore, the nitrile group at the 3-position of the pyridine ring adds another layer of functionality, which can influence both the electronic properties and the metabolic pathways of the compound.

In recent years, there has been growing interest in developing novel compounds that can modulate neurotransmitter systems. 6-Cyclopropyl-2-methylsulfanyl-4-(3-oxopiperazine-1-carbonyl)pyridine-3-carbonitrile has shown promise in preliminary studies as a potential regulator of neurotransmitter activity. Specifically, its structural features suggest that it may interact with receptors involved in pain perception, mood regulation, and cognitive function. These interactions could make it a valuable candidate for developing new therapeutic agents targeting neurological disorders such as depression, anxiety, and chronic pain.

The synthesis of 6-Cyclopropyl-2-methylsulfanyl-4-(3-oxopiperazine-1-carbonyl)pyridine-3-carbonitrile involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of each functional group must be carefully optimized to maintain the integrity of the overall molecular structure. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this compound efficiently.

From a computational chemistry perspective, 6-Cyclopropyl-2-methylsulfanyl-4-(3-oxopiperazine-1-carbonyl)pyridine-3-carbonitrile has been subjected to extensive molecular modeling studies to predict its binding affinity and mode of interaction with biological targets. These studies have provided valuable insights into how different parts of the molecule contribute to its overall bioactivity. For instance, docking simulations have revealed that the cyclopropyl group occupies specific hydrophobic pockets within the target receptor, while the methylsulfanyl group forms hydrogen bonds with polar residues.

The pharmacokinetic properties of 6-Cyclopropyl-2-methylsulfanyl-4-(3-oxopiperazine-1-carbonyl)pyridine-3-carbonitrile are also under investigation to ensure that it can be effectively delivered to target tissues in vivo. Metabolic stability studies have been conducted to assess how quickly the compound is metabolized by enzymes such as cytochrome P450 oxidases. Additionally, solubility tests have been performed to determine whether modifications can enhance its bioavailability.

In conclusion,6-Cyclopropyl-2-methylsulfanyl 4-( 3 - oxo piperazine - 1 - carbonyl ) pyridine - 3 - carbonitrile ( CAS No . 1089371 - 15 - 2 ) represents an exciting development in pharmaceutical chemistry with significant potential for therapeutic applications . Its unique structural features , combined with preliminary evidence of bioactivity , make it a compelling candidate for further research . As our understanding of biological systems continues to evolve , compounds like this one will play an increasingly important role in developing innovative treatments for complex diseases .